Cas no 2137144-94-4 ((3R)-1-[5-(hydroxymethyl)pyrimidin-2-yl]pyrrolidin-3-ol)

(3R)-1-[5-(Hydroxymethyl)pyrimidin-2-yl]pyrrolidin-3-ol is a chiral pyrrolidine-pyrimidine derivative with potential applications in pharmaceutical and synthetic chemistry. The compound features a hydroxymethyl-substituted pyrimidine ring linked to a 3-hydroxypyrrolidine moiety, offering versatile reactivity for further functionalization. Its stereospecific (3R) configuration ensures precise interactions in enantioselective synthesis or biological systems. The presence of dual hydroxyl groups enhances solubility and facilitates derivatization, making it a valuable intermediate for drug discovery or catalyst design. The pyrimidine core contributes to its potential as a building block for nucleoside analogs or enzyme inhibitors. This compound’s balanced polarity and structural rigidity may also support crystallographic studies or molecular recognition applications.
(3R)-1-[5-(hydroxymethyl)pyrimidin-2-yl]pyrrolidin-3-ol structure
2137144-94-4 structure
Product Name:(3R)-1-[5-(hydroxymethyl)pyrimidin-2-yl]pyrrolidin-3-ol
CAS No:2137144-94-4
MF:C9H13N3O2
MW:195.218421697617
CID:6411770
PubChem ID:165856935
Update Time:2025-11-01

(3R)-1-[5-(hydroxymethyl)pyrimidin-2-yl]pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 2137144-94-4
    • (3R)-1-[5-(hydroxymethyl)pyrimidin-2-yl]pyrrolidin-3-ol
    • EN300-739480
    • Inchi: 1S/C9H13N3O2/c13-6-7-3-10-9(11-4-7)12-2-1-8(14)5-12/h3-4,8,13-14H,1-2,5-6H2/t8-/m1/s1
    • InChI Key: QSEWCHRSVFFCDF-MRVPVSSYSA-N
    • SMILES: O[C@H]1CN(C2N=CC(CO)=CN=2)CC1

Computed Properties

  • Exact Mass: 195.100776666g/mol
  • Monoisotopic Mass: 195.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 69.5Ų

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Additional information on (3R)-1-[5-(hydroxymethyl)pyrimidin-2-yl]pyrrolidin-3-ol

(3R)-1-[5-(hydroxymethyl)pyrimidin-2-yl]pyrrolidin-3-ol (CAS No. 2137144-94-4): A Comprehensive Overview

(3R)-1-[5-(hydroxymethyl)pyrimidin-2-yl]pyrrolidin-3-ol, also known by its CAS number 2137144-94-4, is a promising compound in the field of medicinal chemistry and drug discovery. This compound has garnered significant attention due to its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research advancements surrounding this compound.

Chemical Structure and Properties

(3R)-1-[5-(hydroxymethyl)pyrimidin-2-yl]pyrrolidin-3-ol is a chiral molecule with a pyrrolidine ring and a pyrimidine moiety. The presence of the hydroxymethyl group at the 5-position of the pyrimidine ring and the hydroxy group at the 3-position of the pyrrolidine ring imparts specific chemical properties to this compound. The chiral center at the 3-position of the pyrrolidine ring is crucial for its biological activity, as it can influence the compound's interaction with biological targets.

The molecular formula of (3R)-1-[5-(hydroxymethyl)pyrimidin-2-yl]pyrrolidin-3-ol is C9H13N3O2, with a molecular weight of approximately 187.21 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution, cyclization, and chiral resolution. Its solubility in various solvents and its stability under different conditions are important factors to consider in both laboratory and industrial settings.

Biological Activity and Mechanism of Action

(3R)-1-[5-(hydroxymethyl)pyrimidin-2-yl]pyrrolidin-3-ol has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders and cancer. Recent research has highlighted its ability to modulate specific receptors and enzymes involved in these conditions.

In neurological disorders, (3R)-1-[5-(hydroxymethyl)pyrimidin-2-yl]pyrrolidin-3-ol has shown promise as a potential neuroprotective agent. Studies have demonstrated its ability to reduce oxidative stress and inflammation in neuronal cells, which are key factors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's mechanism of action involves the activation of antioxidant pathways and the inhibition of pro-inflammatory cytokines.

In cancer research, (3R)-1-[5-(hydroxymethyl)pyrimidin-2-yl]pyrrolidin-3-ol has been investigated for its anti-proliferative effects on various cancer cell lines. It has been shown to inhibit cell growth by interfering with key signaling pathways involved in cell cycle progression and apoptosis. Specifically, the compound targets proteins such as cyclin-dependent kinases (CDKs) and Bcl-2 family members, which are critical for cancer cell survival.

Clinical Trials and Future Prospects

The promising preclinical results with (3R)-1-[5-(hydroxymethyl)pyrimidin-2-yl]pyrrolidin-3-ol have led to its evaluation in early-stage clinical trials. These trials aim to assess the safety, tolerability, and efficacy of the compound in human subjects. Initial findings from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

Ongoing research is focused on optimizing the pharmacokinetic properties of (3R)-1-[5-(hydroxymethyl)pyrimidin-2-yl]pyrrolidin-3-ol to enhance its bioavailability and reduce potential side effects. Additionally, efforts are being made to develop novel formulations that can improve patient compliance and treatment outcomes.

Conclusion

(3R)-1-[5-(hydroxymethyl)pyrimidin-2-yl]pyrrolidin-3-ol (CAS No. 2137144-94-4) is a multifaceted compound with significant potential in both neurological disorders and cancer therapy. Its unique chemical structure and biological activity make it an attractive candidate for further development in drug discovery programs. As research continues to advance, it is anticipated that this compound will play a crucial role in improving patient outcomes and advancing our understanding of complex diseases.

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